N-(4-fluorobenzyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-4-(oxolan-3-yl)-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C17H24FN3O2/c18-15-4-2-14(3-5-15)12-19-17(22)21-8-1-7-20(9-10-21)16-6-11-23-13-16/h2-5,16H,1,6-13H2,(H,19,22)
• InChI Key: ZJXHKLZYHZSVEE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)NCC2=CC=C(C=C2)F)C3CCOC3
• Molecular Formula: C17H24FN3O2
• Molecular Weight: 321.4 g/mol

Description

N-(4-fluorobenzyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide, also known as FNTD, is a synthetic compound that belongs to the family of diazepanes. It has gained significant attention in the scientific community due to its potential therapeutic applications in various medical conditions.

Scientific Research Applications

Photoaffinity Probes

Research has indicated that compounds similar to N-(4-fluorobenzyl)-4-(tetrahydrofuran-3-yl)-1,4-diazepane-1-carboxamide, when used in photoaffinity probes, may undergo specific reactions under photolysis conditions. The process involves base-catalyzed elimination and subsequent hydrolysis, which can reverse the photoinsertion process. This suggests that the stability and reactivity of such compounds under light exposure are critical for their utility in biological systems for obtaining primary sequence data (Platz et al., 1991).

Synthetic Applications

A study explored the synthetic applications of 4-diazoisochroman-3-imines, revealing that they could act as metal carbene precursors. These precursors can engage in reactions with alkenes and conjugated dienes to produce isochromene derivatives. This demonstrates the compound's potential in synthetic chemistry for generating structurally complex molecules with potential biological activities (Ren et al., 2017).

Enantioselective Synthesis

Research into the synthesis and resolution of related diazepine derivatives emphasizes their significance in producing enantiomerically pure compounds. Such processes are crucial for the development of pharmaceuticals with selective receptor antagonistic activity, highlighting the importance of stereochemistry in drug efficacy (Harada et al., 1997).

Fluorination Reactions

The study on the regioselectivity of fluorination reactions with N-F type reagents provides insights into the chemical behavior of fluorinated compounds. Understanding how different reagents and conditions affect the yield and selectivity of fluorinated products is essential for designing compounds with desired properties for further applications in medicinal chemistry and materials science (Zupan et al., 1996).